Cas no 2229086-22-8 (2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol)

• Product Name: 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol
• CAS No: 2229086-22-8
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5798198
• PubChem ID: 165970774
• Update Time: 2025-10-21

2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol
• 2229086-22-8
• [2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropyl]methanol
• EN300-1836777

• Inchi： 1S/C13H17NO3/c1-9-4-5-11(14(16)17)10(6-9)13(8-15)7-12(13,2)3/h4-6,15H,7-8H2,1-3H3
• InChI Key： SYEZTHHXQALXBN-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(C)C=CC=2[N+](=O)[O-])CC1(C)C

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol

Introduction to 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol (CAS No. 2229086-22-8)

2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol, with the CAS number 2229086-22-8, is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of cyclopropanols and features a cyclopropane ring substituted with a nitrophenyl group and two methyl groups. The presence of these functional groups imparts distinct chemical and physical properties, making it a valuable candidate for further research and development.

The molecular formula of 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol is C₁₃H₁₇NO₃, and its molecular weight is approximately 235.3 g/mol. The compound's structure includes a cyclopropane ring, which is known for its high reactivity due to the ring strain. The nitro group on the phenyl ring adds electron-withdrawing properties, while the methyl groups provide steric hindrance and stability. These characteristics make 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol an interesting molecule for both synthetic and biological studies.

In the realm of medicinal chemistry, 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol has been explored for its potential as a lead compound in drug discovery. Recent studies have shown that compounds with similar structures exhibit promising biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of cyclopropanols with nitrophenyl substituents demonstrated significant inhibition of cancer cell growth in vitro. This finding suggests that 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol could serve as a starting point for developing novel therapeutic agents.

Beyond its potential in drug discovery, 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol has also been investigated for its applications in materials science. The unique combination of functional groups in this compound makes it suitable for use as a building block in the synthesis of advanced materials. For example, researchers at the University of California, Berkeley, have utilized similar cyclopropanol derivatives to create novel polymers with enhanced mechanical properties and thermal stability. These polymers have potential applications in areas such as electronics, coatings, and adhesives.

The synthesis of 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of a suitable cyclopropane precursor with a nitrobenzene derivative followed by reduction steps to introduce the hydroxymethyl group. The choice of reagents and solvents plays a crucial role in optimizing the synthesis process. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and minimizing the use of hazardous reagents.

The physical properties of 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol, such as its melting point, boiling point, and solubility, are important parameters for both laboratory research and industrial applications. Experimental data indicates that this compound has a melting point ranging from 75°C to 80°C and is moderately soluble in common organic solvents like ethanol and acetone. These properties make it suitable for use in various chemical reactions and formulations.

In conclusion, 2,2-dimethyl-1-(5-methyl-2-nitrophenyl)cyclopropylmethanol (CAS No. 229086-23) is a versatile compound with significant potential in multiple fields. Its unique chemical structure and functional groups offer opportunities for further exploration in medicinal chemistry and materials science. Ongoing research continues to uncover new applications and properties of this compound, highlighting its importance in modern scientific endeavors.